Cas no 55349-77-4 ((1e)-1-[amino-(4-chloroanilino)methylidene]-2-hexylguanidine)

• Product Name: (1e)-1-[amino-(4-chloroanilino)methylidene]-2-hexylguanidine
• CAS No: 55349-77-4
• MF: C₁₄H₂₂ClN₅
• MW: 295.810981273651
• CID: 943797
• PubChem ID: 12294564
• Update Time: 2025-04-19

(1e)-1-[amino-(4-chloroanilino)methylidene]-2-hexylguanidine Chemical and Physical Properties

Names and Identifiers

• (1e)-1-[amino-(4-chloroanilino)methylidene]-2-hexylguanidine
• NSC333312
• NSC-333312
• SCHEMBL12522772
• 55349-77-4
• CHEMBL1192126

• Inchi： 1S/C14H22ClN5/c1-2-3-4-5-10-18-13(16)20-14(17)19-12-8-6-11(15)7-9-12/h6-9H,2-5,10H2,1H3,(H5,16,17,18,19,20)
• InChI Key： SVTOENGNWAMDOJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N/C(/N)=N/C(/N)=N/CCCCCC

Computed Properties

• Exact Mass: 295.15666
• Monoisotopic Mass: 295.156373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 88.8
• XLogP3: 3.1

Experimental Properties

• Density: 1.2
• Boiling Point: 444.2°C at 760 mmHg
• Flash Point: 222.5°C
• Refractive Index: 1.581
• PSA: 88.79
• LogP: 4.43520